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Compound of Interest

Compound Name: CAY10509

Cat. No.: B570661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY10509 is a potent prostaglandin F2α (PGF2α) analog that acts as a selective agonist for

the prostaglandin F receptor (FP receptor). Its chemical structure, featuring a thio-

fluorobenzene substituent in the lower side chain, confers high affinity for the FP receptor, with

a reported IC50 value of approximately 30 nM in binding to the recombinant human FP

receptor. This makes CAY10509 a valuable tool for investigating the diverse physiological and

pathological roles of the FP receptor signaling pathway.

The FP receptor is a G-protein coupled receptor (GPCR) that, upon activation, primarily

couples to Gq proteins. This initiates a signaling cascade involving the activation of

phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3) and

diacylglycerol (DAG). These second messengers, in turn, trigger the release of intracellular

calcium and the activation of protein kinase C (PKC), respectively. Downstream effects include

the modulation of cellular processes such as smooth muscle contraction, cell proliferation, and

differentiation.

These application notes provide comprehensive information on the solubility of CAY10509,

detailed protocols for its use in key in vitro assays, and a visual representation of the FP

receptor signaling pathway.
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Data Presentation: Solubility of CAY10509
The solubility of CAY10509 in various common laboratory solvents is summarized in the table

below. This information is critical for the preparation of stock solutions and experimental media.

Solvent Solubility

Dimethyl Sulfoxide (DMSO) ≥50 mg/mL

Dimethylformamide (DMF) ≥50 mg/mL

Ethanol ≥100 mg/mL

Phosphate-Buffered Saline (PBS), pH 7.2 ~0.25 mg/mL

Note: For aqueous solutions, it is recommended to first dissolve CAY10509 in an organic

solvent like DMSO or ethanol and then dilute with the aqueous buffer.

Signaling Pathway
The binding of CAY10509 to the FP receptor initiates a well-characterized signaling cascade.

The following diagram illustrates the key components and steps involved in this pathway.
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Cell Preparation Dye Loading Measurement Data Analysis

Seed cells expressing
FP receptor into a

96-well plate
Incubate overnight

Load cells with a
calcium-sensitive dye

(e.g., Fura-2 AM)
Incubate for 30-60 min Wash cells to remove

extracellular dye
Add varying concentrations

of CAY10509

Measure fluorescence
(e.g., 340/380 nm excitation,

510 nm emission)
Calculate fluorescence ratio Plot dose-response curve

and determine EC50

Tissue Preparation Equilibration Contraction Measurement Data Analysis

Isolate smooth muscle
tissue (e.g., aortic rings,

uterine strips)

Mount tissue in an
organ bath

Equilibrate tissue under
optimal tension Perform washouts Add cumulative concentrations

of CAY10509 Record isometric tension Plot concentration-response
curve and determine EC50

Cell Preparation Stimulation Detection Data Analysis

Seed cells in a
multi-well plate

Serum-starve cells
to reduce basal

ERK phosphorylation

Treat cells with
CAY10509 for a

specific time course

Lyse cells to
extract proteins

Perform Western Blot
using antibodies against

phospho-ERK and total-ERK
Quantify band intensities Normalize phospho-ERK

to total-ERK
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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